5-Bromo-2-(methoxymethyl)-1,3-benzoxazole
Overview
Description
5-Bromo-2-(methoxymethyl)-1,3-benzoxazole (MBB) is an important organic compound used in a variety of scientific research applications. It is a heterocyclic aromatic compound, which is structurally related to benzene and other aromatic compounds. MBB is a colorless, slightly viscous liquid with a mild odor. It has a boiling point of 256 °C and a melting point of 11 °C. MBB is a versatile compound, with a wide range of applications in the fields of organic synthesis, biochemistry, and physiology.
Scientific Research Applications
5-Bromo-2-(methoxymethyl)-1,3-benzoxazole is an important compound for scientific research. It is used in a wide range of applications, including organic synthesis, biochemistry, and physiology. In organic synthesis, this compound is used as a building block for the synthesis of a variety of organic compounds. It is also used as a catalyst for the synthesis of other compounds. In biochemistry, this compound is used as a tool to study the structure and function of enzymes and other proteins. In physiology, this compound is used to study the effects of drugs on the body.
Mechanism of Action
The mechanism of action of 5-Bromo-2-(methoxymethyl)-1,3-benzoxazole is not fully understood. It is believed that this compound binds to certain proteins, such as enzymes, and alters their structure and function. This binding is thought to be mediated by hydrogen bonding and other non-covalent interactions. The exact mechanism of action is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It has been shown to have a range of effects on enzymes and other proteins, including inhibition, activation, and modulation of activity. This compound has also been shown to have an effect on the transcription of genes. Additionally, this compound has been shown to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Bromo-2-(methoxymethyl)-1,3-benzoxazole in lab experiments include its low cost, its availability, and its ease of use. Additionally, this compound is a relatively safe compound to work with, as it is not highly toxic. The major limitation of this compound is that it is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
The future directions for 5-Bromo-2-(methoxymethyl)-1,3-benzoxazole research are numerous. One area of research is to further investigate the mechanism of action and the effects of this compound on enzymes and other proteins. Additionally, further research is needed to understand the effects of this compound on gene transcription and drug metabolism. Other areas of research include the development of new methods for the synthesis of this compound, and the development of new applications for this compound in scientific research.
properties
IUPAC Name |
5-bromo-2-(methoxymethyl)-1,3-benzoxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO2/c1-12-5-9-11-7-4-6(10)2-3-8(7)13-9/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMBMCMJRMKBCEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC2=C(O1)C=CC(=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650827 |
Source
|
| Record name | 5-Bromo-2-(methoxymethyl)-1,3-benzoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
938458-97-0 |
Source
|
| Record name | Benzoxazole, 5-bromo-2-(methoxymethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=938458-97-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-(methoxymethyl)-1,3-benzoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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